Cas no 890839-15-3 (2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid)

• Product Name: 2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
• CAS No: 890839-15-3
• MF: C₁₄H₂₀BNO₄
• MW: 277.12390422821
• MDL: MFCD22493829
• CID: 2112344
• Update Time: 2025-05-20

2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzoic acid
• 2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid

• MDL： MFCD22493829
• Inchi： 1S/C14H20BNO4/c1-13(2)14(3,4)20-15(19-13)9-6-7-10(12(17)18)11(8-9)16-5/h6-8,16H,1-5H3,(H,17,18)
• InChI Key： FFUKAOSOQKRHEW-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(=O)O)=C(C=2)NC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Topological Polar Surface Area: 67.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid

Introduction to 2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic Acid (CAS No 890839-15-3)

The compound2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid, identified by the CAS number890839-15-3, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a benzoic acid backbone with a methylamino group at the 2-position and a tetramethyl-dioxaborolane substituent at the 4-position. These functional groups confer the compound with distinctive chemical reactivity and physical properties.

Recent studies have highlighted the importance ofdioxaborolane groups in enhancing the stability and reactivity of organic compounds. The tetramethyl substitution pattern in this compound further stabilizes the dioxaborolane ring through steric hindrance and electronic effects. This makes2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid a promising candidate for applications in catalysis and materials synthesis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzoic acid derivative followed by the introduction of the methylamino and dioxaborolane groups. Researchers have explored various methodologies to optimize the synthesis pathway, including transition-metal-catalyzed coupling reactions and boron-based cross-coupling techniques. These advancements have significantly improved the yield and purity of the compound.

In terms of applications,2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid has shown potential in drug discovery due to its ability to act as a bioisostere or pharmacophore mimic in medicinal chemistry. The methylamino group contributes to hydrogen bonding capabilities while the dioxaborolane moiety provides unique electronic properties that can influence drug-target interactions.

Moreover,dioxaborolane-containing compounds are increasingly being investigated for their role in boron-based therapeutics and diagnostics. The tetramethyl substitution pattern in this compound not only enhances its stability but also makes it compatible with various biological systems. This dual functionality positions it as a valuable tool in both academic research and industrial development.

In conclusion,CAS No 890839-15-3, or2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid, represents an exciting advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a subject of ongoing research interest as scientists continue to explore its full potential in drug discovery and materials science.